N,N-Dimethyl-4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidine-1-carbonyl]benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidine-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C22H22N4O4S/c1-24(2)31(29,30)19-10-8-17(9-11-19)22(28)25-14-18(15-25)26-21(27)13-12-20(23-26)16-6-4-3-5-7-16/h3-13,18H,14-15H2,1-2H3
• InChI Key: CEKQJIDMNNCUSN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

N,N-Dimethyl-4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidine-1-carbonyl]benzenesulfonamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

N,N-Dimethyl-4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidine-1-carbonyl]benzenesulfonamide derivatives have been found to possess significant antimicrobial activities. Studies have shown that these compounds exhibit excellent to moderate activities against various bacteria and fungi, proving their potential as effective antimicrobial agents (Sojitra et al., 2016). Additionally, other research has indicated the synthesis of related benzenesulfonamide derivatives with promising results against Gram-positive and Gram-negative bacteria and fungi (Hassan et al., 2009), (Sarvaiya et al., 2019).

Anticancer Properties

Research has also revealed the potential of this compound derivatives in anticancer therapies. Studies have shown that certain derivatives synthesized from benzenesulfonamide exhibit in vitro anticancer activity, with some showing significant cytotoxic activity compared to standard drugs (Ghorab et al., 2008). Additionally, novel derivatives have been reported to show anticancer activity, apoptosis-inducing activity, and moderate metabolic stability, further underscoring their potential in cancer treatment (Żołnowska et al., 2016).

Antifungal Efficacy

The efficacy of benzenesulfonamide derivatives against yeast-like fungi has been a subject of study, especially in the context of increasing fungal resistance to standard drugs. Some novel derivatives have been synthesized and demonstrated significant growth-inhibitory activity against strains of Candida albicans, surpassing the effectiveness of conventional antifungals like fluconazole (Sławiński et al., 2014).

Enzyme Inhibition and Pharmacological Applications

Furthermore, these compounds have been researched for their role as enzyme inhibitors and their potential in pharmacological applications. Research indicates that benzenesulfonamide derivatives can act as effective inhibitors of human carbonic anhydrase isoforms, which are associated with diseases such as glaucoma, epilepsy, obesity, and cancer (Lolak et al., 2019). This positions them as candidates for further medicinal and pharmacological studies.